Cas no 61612-04-2 (Benzo[b]thiophene, 3-ethyl-2-methyl-)
![Benzo[b]thiophene, 3-ethyl-2-methyl- structure](https://www.kuujia.com/scimg/cas/61612-04-2x500.png)
61612-04-2 structure
Product name:Benzo[b]thiophene, 3-ethyl-2-methyl-
Benzo[b]thiophene, 3-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 3-ethyl-2-methyl-
- 3-ethyl-2-methyl-1-benzothiophene
- 3-ethyl-2-methyl-benzo[b]thiophene
- DTXSID70540524
- 61612-04-2
- SCHEMBL15450945
-
- Inchi: InChI=1S/C11H12S/c1-3-9-8(2)12-11-7-5-4-6-10(9)11/h4-7H,3H2,1-2H3
- InChI Key: OIYQRNXEYQYCDM-UHFFFAOYSA-N
- SMILES: CCC1=C(SC2=CC=CC=C21)C
Computed Properties
- Exact Mass: 176.06606
- Monoisotopic Mass: 176.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2Ų
- XLogP3: 4.1
Experimental Properties
- PSA: 0
Benzo[b]thiophene, 3-ethyl-2-methyl- Related Literature
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Sukesh Shekar,Mamie M. Taylor,Brendan Twamley,Rudolf J. Wehmschulte Dalton Trans., 2009, 9322-9326
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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